Cas no 58349-37-4 (methyl 2-(2-hydroxyethoxy)acetate)

• Product Name: methyl 2-(2-hydroxyethoxy)acetate
• CAS No: 58349-37-4
• MF: C₅H₁₀O₄
• MW: 134.130502223969
• MDL: MFCD10693398
• CID: 4049671
• PubChem ID: 20762880
• Update Time: 2025-08-02

methyl 2-(2-hydroxyethoxy)acetate Chemical and Physical Properties

Names and Identifiers

• Acetic acid, (2-hydroxyethoxy)-, methyl ester
• methyl 2-(2-hydroxyethoxy)acetate
• OH-PEG1-CH2-COOMe
• Acetic acid, 2-(2-hydroxyethoxy)-, methyl ester
• Methyl acetate-PEG1
• 2-(2-Hydroxyethoxy)acetic acid methyl ester
• KYKVGWVNSDLZBX-UHFFFAOYSA-N
• DB-125041
• methyl (2-hydroxyethoxy)acetate
• SCHEMBL260944
• CS-0147792
• methyl2-(2-hydroxyethoxy)acetate
• D84694
• HY-W096155
• 58349-37-4
• AKOS005199871
• methyl(2-hydroxyethoxy)acetate

• MDL： MFCD10693398
• Inchi： 1S/C5H10O4/c1-8-5(7)4-9-3-2-6/h6H,2-4H2,1H3
• InChI Key： KYKVGWVNSDLZBX-UHFFFAOYSA-N
• SMILES： O(CC(=O)OC)CCO

Computed Properties

• Exact Mass: 134.05790880g/mol
• Monoisotopic Mass: 134.05790880g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 9
• Rotatable Bond Count: 5
• Complexity: 81
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -0.7
• Topological Polar Surface Area: 55.8Ų

Additional information on methyl 2-(2-hydroxyethoxy)acetate

Acetic Acid, (2-Hydroxyethoxy)-, Methyl Ester: A Comprehensive Overview

Acetic acid, (2-hydroxyethoxy)-, methyl ester, also known by its CAS number 58349-37-4, is a versatile organic compound with significant applications in various industries. This compound is a derivative of acetic acid and is widely used in the synthesis of pharmaceuticals, agrochemicals, and specialty chemicals. Its structure consists of a methyl ester group attached to a hydroxyethoxy-substituted acetic acid moiety, which contributes to its unique chemical properties and reactivity.

The synthesis of acetic acid, (2-hydroxyethoxy)-, methyl ester typically involves multi-step reactions that include esterification and substitution processes. Recent advancements in catalytic methods have enabled more efficient and environmentally friendly production techniques. For instance, researchers have explored the use of enzymatic catalysts to enhance the yield and purity of this compound during its synthesis. These innovations are particularly important as industries increasingly prioritize sustainable practices.

In terms of applications, acetic acid, (2-hydroxyethoxy)-, methyl ester serves as an intermediate in the production of various bioactive compounds. One notable application is in the pharmaceutical sector, where it is used as a precursor for antibiotics and other therapeutic agents. For example, studies have shown that this compound can be utilized in the synthesis of β-lactam antibiotics, which remain critical in treating bacterial infections.

The chemical stability and reactivity of acetic acid, (2-hydroxyethoxy)-, methyl ester make it an ideal candidate for use in agrochemical formulations. Recent research has highlighted its potential as a component in herbicides and fungicides due to its ability to enhance the bioavailability and efficacy of active ingredients. Moreover, its compatibility with various agricultural substrates ensures minimal environmental impact when used appropriately.

In addition to its industrial applications, acetic acid, (2-hydroxyethoxy)-, methyl ester has garnered attention for its role in advanced materials science. Scientists have investigated its use as a building block for polymeric materials with tailored properties. For instance, this compound can be polymerized to form biodegradable plastics that offer alternatives to traditional petroleum-based polymers. Such innovations align with global efforts to reduce plastic pollution and promote sustainable material usage.

The environmental impact of acetic acid, (2-hydroxyethoxy)-, methyl ester has been a focal point of recent studies. Researchers have evaluated its biodegradation pathways under various conditions and found that it exhibits favorable biodegradability characteristics. This makes it a safer choice compared to other synthetic compounds that persist longer in the environment. Furthermore, its low toxicity profile has been confirmed through acute and chronic toxicity tests on aquatic organisms.

In conclusion, acetic acid, (2-hydroxyethoxy)-methyl ester, identified by CAS number 58349-37-4, is a multifaceted compound with diverse applications across multiple industries. Its role as an intermediate in pharmaceuticals and agrochemicals underscores its importance in modern chemistry. With ongoing advancements in synthesis techniques and growing emphasis on sustainability, this compound is poised to play an even more significant role in future technological developments.